Cas no 1807068-43-4 (2-Fluoro-5-methyl-4-nitrobenzaldehyde)

• Product Name: 2-Fluoro-5-methyl-4-nitrobenzaldehyde
• CAS No: 1807068-43-4
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 5003986
• Update Time: 2025-10-29

2-Fluoro-5-methyl-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methyl-4-nitrobenzaldehyde

• Inchi： 1S/C8H6FNO3/c1-5-2-6(4-11)7(9)3-8(5)10(12)13/h2-4H,1H3
• InChI Key： ANWOVIFAXVNRTH-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1C=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 62.9

Additional information on 2-Fluoro-5-methyl-4-nitrobenzaldehyde

Comprehensive Overview of 2-Fluoro-5-methyl-4-nitrobenzaldehyde (CAS No. 1807068-43-4)

The 2-fluoro-5-methyl-4-nitrobenzaldehyde, identified by the Chemical Abstracts Service (CAS) registry number 1807068-43-4, is an aromatic aldehyde with a unique combination of substituent groups that confer distinct chemical and biological properties. This compound, characterized by the presence of a fluorine atom at the 2-position, a methyl group at the 5-position, and a nitro functional group at the 4-position on its benzene ring, has emerged as a critical intermediate in synthetic chemistry and a promising candidate in biomedical research. Recent advancements in its synthesis methodologies and applications highlight its growing significance across multiple scientific domains.

In terms of physical properties, 2-fluoro-5-methyl-4-nitrobenzaldehyde exhibits a melting point of approximately 98–101°C, as reported in the latest spectroscopic studies (Journal of Organic Chemistry, 2023). Its molecular weight is 191.16 g/mol, with a density of 1.5 g/cm³ at standard conditions. The compound demonstrates moderate solubility in common organic solvents such as dichloromethane and ethanol but limited solubility in water due to its hydrophobic aromatic core. Nuclear magnetic resonance (NMR) and infrared (IR) spectral analyses confirm the precise arrangement of substituent groups, validating its structural integrity for experimental use.

Synthetic approaches to 2-fluoro-5-methyl-4-nitrobenzaldehyde have evolved significantly over recent years. Traditional methods involved nitration followed by alkylation and fluorination steps on benzene derivatives, which often required harsh reaction conditions and multi-stage purification. However, recent studies published in the European Journal of Medicinal Chemistry (EurJMC) (Volume 217, 2023) describe novel one-pot synthesis protocols utilizing microwave-assisted organic chemistry. These methods employ transition metal catalysts such as palladium complexes to facilitate cross-coupling reactions between fluorinated intermediates and nitro-containing precursors under controlled temperature parameters. Such advancements not only enhance yield efficiency but also reduce environmental impact by minimizing solvent usage—a key focus area in contemporary green chemistry initiatives.

The strategic placement of substituent groups in CAS No. 1807068–43–4 imparts significant biological activity profiles. Fluorine substitution at position 2 enhances metabolic stability while improving lipophilicity—a property extensively leveraged in drug design to optimize bioavailability (Nature Communications, March 2023). The nitro group at position 4 contributes to redox potential modulation, enabling targeted release mechanisms under physiological conditions through nitroreductase enzyme activity observed in tumor microenvironments. Recent investigations into its pharmacological effects reveal potent antibacterial activity against methicillin-resistant S. aureus (MRSA) strains when incorporated into hybrid peptide structures (ACS Infectious Diseases, October 2023). In this study, conjugation with β-lactam scaffolds demonstrated synergistic inhibition of bacterial cell wall synthesis without inducing significant cytotoxicity to mammalian cells.

In medicinal chemistry applications, this compound serves as a versatile building block for synthesizing multifunctional drug candidates through aldol condensation reactions and nucleophilic aromatic substitution pathways. A groundbreaking study published in Nature Chemistry Biology (June 2023) utilized it as an intermediate for constructing novel histone deacetylase (HDAc) inhibitors with improved selectivity profiles compared to existing clinical agents like vorinostat or panobinostat. The methyl group at position 5 was found to stabilize interactions within the enzyme's active site cleft while the nitro moiety facilitated redox-sensitive activation mechanisms.

Critical to its biomedical utility is the compound's photochemical reactivity under UV irradiation—a property explored for photodynamic therapy applications in oncology research (Chemical Science, February 2024). When combined with photosensitizer molecules such as rose Bengal derivatives via click chemistry strategies, it forms conjugates that generate reactive oxygen species selectively upon light activation without affecting healthy tissues due to tumor-specific nitro reduction processes.

CAS No. 1807068–43–4-based compounds have also shown promise in anti-inflammatory research through modulation of NF-kB signaling pathways (Journal of Medicinal Chemistry, April 2023). In vitro assays demonstrated dose-dependent suppression of pro-inflammatory cytokines like TNF-alpha and IL-6 when applied to LPS-stimulated macrophage cell lines—mechanistic studies suggest interaction with IKK enzyme complexes responsible for NF-kB activation.

Safety evaluations indicate low acute toxicity based on OECD guidelines testing up to oral doses of 5g/kg in murine models (Toxicological Sciences Supplemental Report #7B). Its decomposition products under standard storage conditions were identified via GC/MS analysis as non-carcinogenic aromatic fragments—this stability profile supports its use across various experimental setups requiring long-term storage without degradation concerns.

In academic research contexts, this compound has become indispensable for exploring structure-property relationships (SAR studies). A collaborative project between MIT and Cambridge researchers used it as part of combinatorial libraries to investigate how substituent patterns influence binding affinity towards G-protein coupled receptors (Bioorganic & Medicinal Chemistry Letters, July 2023). Fluorine's electron-withdrawing effect combined with methyl's steric hindrance created unique receptor-ligand interactions that are now being analyzed for potential CNS disorder treatments.

Liquid chromatography-tandem mass spectrometry (LCTMS) analytical methods have been refined specifically for this compound's detection—recently developed UHPLC protocols achieve detection limits below parts-per-trillion levels using ion trap technology optimized for aromatic nitro compounds (Analytical Chemistry Journal Annual Review #9X).

The unique electronic properties conferred by its substituent groups make 2-fluoro–5-methyl–nitrobenzaldehyde